Cas no 1804817-06-8 (3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804817-06-8
• MF: C₇H₄BrF₃N₂O₄
• MW: 317.016871452332
• CID: 4829979
• Update Time: 2025-05-24

3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3N2O4/c8-2-3-4(13(15)16)1-5(12-6(3)14)17-7(9,10)11/h1H,2H2,(H,12,14)
• InChI Key： GJHUPJFOZBFBDU-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(=CC=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2

Additional information on 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine

3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804817-06-8, known as 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique structural features, including a bromomethyl group at position 3, a hydroxyl group at position 2, a nitro group at position 4, and a trifluoromethoxy group at position 6. These functional groups confer the molecule with distinct chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate biological pathways and interact with target proteins. The bromomethyl group in this compound is known to enhance reactivity, enabling it to participate in various substitution reactions. This makes it an attractive candidate for synthesizing bioactive molecules. Additionally, the hydroxyl and nitro groups contribute to the molecule's polarity and redox properties, which are critical for its interaction with biological systems.

The trifluoromethoxy group is another key feature of this compound. It is well-documented that trifluoromethoxy substituents can significantly influence the pharmacokinetic properties of a molecule, such as its absorption, distribution, metabolism, and excretion (ADME). This makes 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine a promising candidate for developing drugs with improved bioavailability and reduced toxicity.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of this compound with greater accuracy. For instance, molecular docking studies have revealed that this pyridine derivative may bind effectively to certain enzyme active sites, suggesting its potential role as an inhibitor or activator of key biochemical processes. Furthermore, its electronic properties make it a suitable candidate for applications in materials science, such as in the development of new semiconductors or sensors.

In terms of synthesis, the preparation of 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine involves a series of multi-step reactions that require precise control over reaction conditions. The introduction of each functional group necessitates careful planning to ensure high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and oxidation reactions, to optimize the synthesis process.

One of the most exciting developments in this field is the use of green chemistry principles to synthesize such compounds. By employing environmentally friendly reagents and catalysts, researchers can reduce the environmental impact of chemical synthesis while maintaining high product quality. This approach aligns with global efforts to promote sustainable practices in chemical manufacturing.

Moreover, the study of this compound's environmental fate has gained attention due to its potential applications in agrochemicals and other industrial products. Understanding its degradation pathways under various environmental conditions is crucial for assessing its ecological impact and ensuring its safe use.

In conclusion, 3-(Bromomethyl)-2-hydroxy-4-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804817-06-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an even greater role in shaping future innovations.